N-[4-(Dimethylamino)phenyl]-2-({4-hydroxy-5,7-dimethylpyrido[2,3-D]pyrimidin-2-YL}sulfanyl)acetamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-2-[(5,7-dimethyl-4-oxo-3H-pyrido[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H21N5O2S/c1-11-9-12(2)20-17-16(11)18(26)23-19(22-17)27-10-15(25)21-13-5-7-14(8-6-13)24(3)4/h5-9H,10H2,1-4H3,(H,21,25)(H,20,22,23,26)
• InChI Key: OJLYUSMNJKTCBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=O)NC(=N2)SCC(=O)NC3=CC=C(C=C3)N(C)C)C
• Molecular Formula: C19H21N5O2S
• Molecular Weight: 383.5 g/mol

Description

N-[4-(Dimethylamino)phenyl]-2-({4-hydroxy-5,7-dimethylpyrido[2,3-D]pyrimidin-2-YL}sulfanyl)acetamide is a useful research compound. Its molecular formula is C19H21N5O2S and its molecular weight is 383.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of similar pyrimidine derivatives and their structural characterization have been widely studied. For instance, the synthesis of p-hydroxycinnamic acid derivatives, including compounds with pyrimidine moieties, was detailed by Meng et al. (2012), highlighting the structural confirmation using NMR, ESI-MS, and elemental analysis, and further investigating their interactions with bovine serum albumin through fluorescence and UV–vis spectral studies (Meng et al., 2012).

In another study, Subasri et al. (2016) reported on the crystal structures of acetamides linked to 4,6-diaminopyrimidin-2-ylsulfanyl moieties, providing insights into their folded conformation and the intramolecular N—H⋯N hydrogen bond stabilizing this conformation (Subasri et al., 2016).

Radioligand and Imaging Applications

Dollé et al. (2008) focused on the radiosynthesis of a selective radioligand for imaging the translocator protein with PET, using a derivative from a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides. This study underscores the potential application of such compounds in medical imaging and diagnostics (Dollé et al., 2008).

Antimicrobial and Antitumor Activities

Research on pyrimidine derivatives has also explored their antimicrobial and antitumor activities. For example, Majithiya and Bheshdadia (2022) synthesized novel pyrimidine-triazole derivatives and evaluated their antimicrobial activity against selected bacterial and fungal strains, highlighting the potential of these compounds in developing new antimicrobial agents (Majithiya & Bheshdadia, 2022).

Furthermore, the synthesis and antitumor evaluation of biscarboxamidocoumarin and chromene derivatives, including reactions with N,N’-(1,4-phenylene)bis(2-cyano-3-(dimethylamino)acrylamide), were documented by Refat et al. (2015), providing insights into the promising in vitro antitumor activity of these compounds in cell line assays (Refat et al., 2015).